Cas no 1805167-24-1 (5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1805167-24-1
• MF: C₇H₄Br₂F₂IN
• MW: 426.822639465332
• CID: 4809504
• Update Time: 2025-07-24

5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H4Br2F2IN/c8-1-3-5(6(10)11)4(9)2-13-7(3)12/h2,6H,1H2
• InChI Key： GBUGEVSLDUPGLQ-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=C(C(=CN=1)Br)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine

Introduction to 5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805167-24-1)

5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine, identified by its CAS number 1805167-24-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The presence of multiple halogen atoms, specifically bromine and iodine, along with a difluoromethyl group, makes this molecule a particularly intriguing subject for synthetic chemists and medicinal researchers.

The structural features of 5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine contribute to its unique reactivity and potential applications. The bromomethyl group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives. Meanwhile, the iodine atom at the 2-position can participate in cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). The difluoromethyl group, located at the 4-position, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine suggests that it may possess similar bioactivities or serve as a versatile scaffold for designing new drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromomethyl and difluoromethyl groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Additionally, the presence of both bromine and iodine atoms requires specialized handling techniques to prevent unwanted side reactions. Despite these challenges, the synthetic pathways developed for 5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine have been optimized to facilitate its production on both laboratory and industrial scales.

One of the most compelling aspects of 5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop novel derivatives with enhanced pharmacological properties. For example, by replacing the bromomethyl group with other functional groups such as alcohols or amines, new compounds with tailored biological activities can be synthesized. Similarly, the iodine atom can be exchanged for other halogens or even sulfur atoms to explore different chemical spaces.

The pharmaceutical industry has shown particular interest in halogenated pyridines due to their role in modulating enzyme activity and receptor binding. Studies have indicated that these compounds can interact with target proteins in ways that alter cellular signaling pathways. This makes them promising candidates for treating various diseases, including cancer and neurodegenerative disorders. The multifaceted nature of 5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine, with its combination of bromo, iodo, and difluoromethyl substituents, positions it as a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion, 5-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine (CAS No. 1805167-24-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic modifications and biological evaluations, making it an indispensable asset for drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in developing innovative treatments for human diseases.